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Compound of Interest

Compound Name: Lufotrelvir

Cat. No.: B8198245

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of investigational compounds like Lufotrelvir is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Chemical and Physical Properties

Lufotrelvir is an investigational antiviral agent.[1] It is a phosphate prodrug of PF-00835231, a
potent inhibitor of the 3CL protease (Mpro) of SARS-CoV-2.[2][3] As a potent pharmaceutical
compound, it requires careful handling to minimize exposure.[4][5][6][7]

Property Data
Synonyms PF-07304814
Molecular Formula C24H33N409P
Molecular Weight 552.51 g/mol
Active Moiety PF-00835231
N Soluble in DMSO (100 mg/mL) and water (50
Solubility ] o
mg/mL with sonication).[3]
Store powder at -20°C for up to 3 years. Store
Storage solvent-based stock solutions at -80°C for up to

1 year.[8]
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Personal Protective Equipment (PPE) Protocol

Due to its nature as a potent active pharmaceutical ingredient (API), a comprehensive PPE
protocol is mandatory to prevent accidental exposure through inhalation, ingestion, or skin
contact.

1. Engineering Controls:

o All work with solid Lufotrelvir or concentrated solutions should be conducted in a certified
chemical fume hood, a ventilated laminar flow enclosure, or a glove box to minimize
inhalation exposure.[5]

e The handling area should have restricted access and be maintained under negative pressure
relative to adjacent spaces.[6]

2. Personal Protective Equipment:

¢ Gloves: Wear two pairs of nitrile gloves, with the outer pair covering the cuff of the lab coat.
Change gloves immediately if contaminated.

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

o Lab Coat: A dedicated lab coat with long sleeves and tight cuffs should be worn.

» Respiratory Protection: For operations with a high potential for aerosol generation (e.g.,
weighing, preparing concentrated stock solutions), a properly fitted N95 respirator or higher
IS recommended.

Donning and Doffing Procedure:

A strict donning and doffing sequence is critical to prevent cross-contamination.
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Doffing PPE

Remove Outer Gloves Remove Goggles/Face Shield Remove Lab Coat Remove Inner Gloves Remove Respirator Wash Hands

Donning PPE

w—> Inner Gloves Lab Coat Respirator Goggles/Face Shield Outer Gloves
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PPE Donning and Doffing Workflow

Operational Plan for Handling Lufotrelvir

1.

Weighing and Reconstitution:

Perform all weighing operations of powdered Lufotrelvir within a ventilated balance
enclosure or a fume hood to contain any airborne particles.

When preparing stock solutions, add the solvent slowly to the solid to minimize dust
generation. Sonication may be required for complete dissolution in aqueous solutions.[8]

. Spill Management:

In case of a spill, immediately alert others in the area.

For small spills of solutions, absorb the liquid with an inert material (e.g., absorbent pads)
and decontaminate the area with a suitable cleaning agent.

For spills of solid material, carefully cover the spill with damp absorbent paper to avoid
raising dust, then gently sweep the material into a sealable container for disposal.

All materials used for spill cleanup should be disposed of as hazardous waste.

Disposal Plan
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Proper disposal of Lufotrelvir and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.[9]

1. Waste Segregation:

e Solid Waste: Unused Lufotrelvir powder, contaminated PPE (gloves, lab coats), and spill
cleanup materials should be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.

 Liquid Waste: Aqueous and organic solutions containing Lufotrelvir should be collected in
separate, compatible, and clearly labeled hazardous waste containers. Do not mix with other
waste streams.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

2. Decontamination:

» All non-disposable equipment (e.g., glassware, spatulas) that has come into contact with
Lufotrelvir should be decontaminated. This can be achieved by rinsing with a solvent in
which Lufotrelvir is soluble, followed by a thorough wash with an appropriate laboratory
detergent. The initial solvent rinse should be collected as hazardous waste.

3. Final Disposal:

» All hazardous waste containing Lufotrelvir must be disposed of through the institution's
environmental health and safety (EHS) office.[10] Follow all local, state, and federal
regulations for the disposal of pharmaceutical waste.[9][11] Do not dispose of Lufotrelvir
down the drain or in the regular trash.
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Lufotrelvir Waste Generated

l

Solid Waste Liquid Waste Contaminated Sharps
(Powder, Contaminated PPE) (Solutions) P
Sealable Hazardous Compatible Hazardous Sharos Container
Waste Container Liquid Waste Container P

;

> Instltutlgnal E'HS Office <
for Final Disposal

Click to download full resolution via product page

Lufotrelvir Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-lufotrelvir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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